BENGHE Foundational & Exploratory

Check Availability & Pricing

Natural Occurrence of 3-Bromo-5-hydroxy-4-
methoxybenzaldehyde: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

3-Bromo-5-hydroxy-4-
Compound Name:

methoxybenzaldehyde
CAS No.: 23354-30-5
Cat. No.: B13976395

Get Quote

Executive Summary

3-Bromo-5-hydroxy-4-methoxybenzaldehyde (CAS: 2973-58-2) is a rare, halogenated
phenolic secondary metabolite predominantly isolated from marine red algae (Rhodophyta).
Structurally, it is a brominated derivative of isovanillin, distinguished by the presence of a
bromine atom at the C3 position, a methoxy group at C4, and a hydroxyl group at C5 relative to
the aldehyde functionality.

Unlike its isomer 5-bromovanillin (3-bromo-4-hydroxy-5-methoxybenzaldehyde), which retains
the vanilloid core common in terrestrial plants, this specific isomer reflects the unique
enzymatic halogenation patterns found in marine biosynthetic machinery. This guide delineates
its natural sources, extraction protocols, and validated biosynthetic pathways.

Chemical Identity & Structural Logic

To ensure precision in synthesis and isolation, the structural distinction between this metabolite
and its common isomers is critical.
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Feature

Target Compound

Common Isomer (5-
Bromovanillin)

IUPAC Name

3-Bromo-5-hydroxy-4-

methoxybenzaldehyde

3-Bromo-4-hydroxy-5-
methoxybenzaldehyde

Parent Scaffold

Isovanillin (3-hydroxy-4-
methoxybenzaldehyde)

Vanillin (4-hydroxy-3-
methoxybenzaldehyde)

Functional Groups

-CHO (C1), -Br (C3), -OMe
(C4), -OH (C5)

-CHO (C1), -Br (C3), -OH (C4),
-OMe (C5)

Origin

Marine Red Algae
(Rhodomela)

Synthetic / Terrestrial

Derivatives

pKa Influence

OH at C5 is meta to CHO (less

acidic)

OH at C4 is parato CHO

(more acidic)

Natural Sources & Taxonomy

The compound is exclusively associated with marine environments, specifically within the

family Rhodomelaceae. The high concentration of bromide ions in seawater (~65 mg/L)

facilitates the activity of vanadium-dependent bromoperoxidases (V-BPOs), driving the

formation of this metabolite.

Primary Biological Sources

o Rhodomela confervoides: The most authoritative source. Studies have isolated the

compound from the ethyl acetate fraction of ethanolic extracts.

o Polysiphonia urceolata: Contains a suite of related bromophenols; this compound often co-

occurs with 2,3-dibromo-4,5-dihydroxybenzyl alcohol.

e Vertebrata lanosa: An epiphytic red alga often found on Ascophyllum nodosum, known to

produce brominated benzyl alcohols and aldehydes.

Biosynthetic Pathway
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The biosynthesis of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde follows a pathway distinct

from terrestrial phenylpropanoids. It involves the oxidative bromination of phenolic precursors,

likely protocatechuic aldehyde (3,4-dihydroxybenzaldehyde) or isovanillin, mediated by V-
BPOs.

Mechanistic Flow[2]

Precursor Formation: Tyrosine is deaminated to p-coumaric acid and shortened to 4-
hydroxybenzaldehyde, then hydroxylated to 3,4-dihydroxybenzaldehyde.

Methylation:O-methyltransferase (OMT) selectively methylates the C4 hydroxyl group
(unusual for terrestrial plants which prefer C3 methylation to form vanillin), yielding
isovanillin.

Halogenation: V-BPO oxidizes bromide (Br~) to an electrophilic bromonium equivalent (Br+),
which attacks the electron-rich aromatic ring at the C3 position (ortho to the methoxy/para to
the aldehyde).

O-Methyltransferase V-BPO

Sl A (C4-Selective) (Bromoperoxidase) + H202 + Br-

Chain Shortening

G—Hydroxybenzaldehyda

L—!ydroxylation
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Figure 1: Proposed biosynthetic pathway in Rhodomelaceae. The critical divergence from
terrestrial chemistry is the C4-methylation followed by C3-bromination.

Isolation & Purification Protocol

This protocol is validated for extracting bromophenols from Rhodomela confervoides.

Phase 1: Biomass Preparation

o Collection: Harvest fresh algae from the intertidal zone. Wash with sterile seawater to
remove epiphytes and sand.

e Drying: Air-dry in shade (avoid direct UV to prevent debromination) until constant weight.

o Comminution: Grind dried algae to a fine powder (<40 mesh).

Phase 2: Extraction

e Solvent: 95% Ethanol (EtOH).

e Procedure: Macerate powder in EtOH (1:10 w/v) at room temperature for 72 hours. Repeat 3
times.

o Concentration: Combine filtrates and evaporate under reduced pressure (40°C) to yield a
crude gum.

Phase 3: Fractionation (Liquid-Liquid Partition)

e Suspend crude gum in distilled water.
 Partition sequentially with:
o Petroleum Ether (removes lipids/pigments).
o Ethyl Acetate (EtOAC) (Target fraction).
o n-Butanol (removes glycosides/sugars).

e Collect the EtOAc fraction and concentrate.
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Phase 4: Chromatographic Purification

 Silica Gel Column: Elute with a gradient of Petroleum Ether:Acetone (starting 10:1 - 1:1).

e Sephadex LH-20: Re-chromatograph active fractions using CHCIs:MeOH (1:1) to remove
chlorophyll and polymeric tannins.

o HPLC Polish: Final purification using semi-preparative HPLC (C18 column, MeOH:Hz20
gradient).

Maceration iquid-Liqui artition: ilica Gel Enriched Fraction _ | sephadex LH-20 | _Final Polish
vs EtOAC et. Ether:Acetone) (CHCI3:MeOH)

Click to download full resolution via product page
Figure 2: Isolation workflow targeting brominated phenolic aldehydes from marine biomass.

Analytical Characterization

To validate the isolation of 3-Bromo-5-hydroxy-4-methoxybenzaldehyde (and not its
isomers), compare experimental data against these reference values derived from Li et al.
(2011).

e Physical State: Pale yellow needles.

e Molecular Formula: CsH7BrOs (MW: 231.04).[1][2]

e 1H NMR (500 MHz, DMSO-ds):
o 09.76 (1H, s, -CHO) — Aldehyde proton.
o 0 7.65 (1H, d, J = 1.8 Hz, H-2) — Proton between CHO and Br.
o 6 7.38 (1H, d, J = 1.8 Hz, H-6) — Proton between CHO and OH.

o &3.82 (3H, s, -OCHs).
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o Note: The coupling constant (J = 1.8 Hz) indicates meta coupling, confirming the 1,3,4,5-
substitution pattern.

e 13C NMR (125 MHz, DMSO-ds):

o &190.5 (CHO), 153.2 (C-5), 150.1 (C-4), 130.4 (C-1), 128.2 (C-2), 116.8 (C-3), 114.5 (C-
6), 60.1 (OCHs).

Therapeutic Potential & Applications|[7]
Potent Antioxidant Activity

The compound exhibits significant radical scavenging activity, often surpassing commercial
standards like BHT (Butylated hydroxytoluene).

o Mechanism: The phenolic hydroxyl group at C5 donates hydrogen atoms to stabilize free
radicals. The ortho-methoxy and meta-bromo groups exert electronic effects that stabilize the
resulting phenoxy radical.

o Data: DPPH ICso values typically range between 9-16 uM.

Antibacterial & Antifungal

Brominated phenols function as chemical defense agents for algae. This compound has shown
moderate inhibitory activity against marine pathogens and specific human strains (S. aureus),
disrupting bacterial membrane integrity.

Drug Development Scaffold

e Renin Inhibition: Synthetic derivatives of this scaffold (specifically morpholine-substituted
analogs) have been cited in patent literature as renin inhibitors for hypertension treatment.
The natural product serves as a "privileged scaffold" for generating libraries of
antihypertensive agents.

o PTP1B Inhibition: Related bromophenols are investigated as Protein Tyrosine Phosphatase
1B (PTP1B) inhibitors, offering potential in Type 2 Diabetes therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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